Cas no 6156-18-9 (3,3-Dimethyl-2,4-dithiapentane)
6156-18-9 structure
Product Name:3,3-Dimethyl-2,4-dithiapentane
CAS No:6156-18-9
MF:C13H12FN3O2S2
MW:325.381683349609
CID:528244
PubChem ID:730546
Update Time:2025-04-19
3,3-Dimethyl-2,4-dithiapentane Chemical and Physical Properties
Names and Identifiers
-
- Propane,2,2-bis(methylthio)-
- 2,2-Bis(methylthio)propane
- 3,3-Dimethyl-2,4-dithiapentane
- 2,2-Bis(methylsulfanyl)propane
- Acetone, dimethyl mercaptole
- 1,6-Diaminohexane
- SR-01000229376-1
- VU0510758-1
- 588-87-4
- BIM-0047471.P001
- 4-{[(4-fluoroanilino)carbothioyl]amino}benzenesulfonamide
- Oprea1_527728
- CBMicro_047412
- SR-01000229376
- 1-(4-fluorophenyl)-3-(4-sulfamoylphenyl)thiourea
- 4-{[(4-Fluorophenyl)carbamothioyl]amino}benzene-1-Sulfonamide
- 4-(3-(4-fluorophenyl)thioureido)benzenesulfonamide
- 8JS
- F3146-3589
- STK022979
- MixCom6_002356
- BDBM50457329
- 3-(4-FLUOROPHENYL)-1-(4-SULFAMOYLPHENYL)THIOUREA
- CHEMBL4209613
- VUDOFEJVAFMLEC-UHFFFAOYSA-N
- AN-329/40396852
- 6156-18-9
- AKOS000488032
- 4-{[(4-fluorophenyl)carbamothioyl]amino}benzenesulfonamide
-
- Inchi: 1S/C13H12FN3O2S2/c14-9-1-3-10(4-2-9)16-13(20)17-11-5-7-12(8-6-11)21(15,18)19/h1-8H,(H2,15,18,19)(H2,16,17,20)
- InChI Key: VUDOFEJVAFMLEC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(NC1C=CC(=CC=1)F)=S)(N)(=O)=O
Computed Properties
- Exact Mass: 136.03816
- Monoisotopic Mass: 325.035496
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125
- XLogP3: 1.7
Experimental Properties
- Density: 1.542
- Boiling Point: 493°Cat760mmHg
- Flash Point: 252°C
- Refractive Index: 1.717
- PSA: 0
3,3-Dimethyl-2,4-dithiapentane Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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